Cas no 1306604-09-0 (Cyclohexanebutanamine, δ,δ-dimethyl-)

Cyclohexanebutanamine, δ,δ-dimethyl- is a tertiary amine characterized by its cyclohexyl and butyl substituents, with dimethyl groups positioned at the delta (δ) carbon. This compound is notable for its structural rigidity conferred by the cyclohexane ring, which enhances stability in various chemical environments. The presence of the dimethyl groups at the δ-position influences steric and electronic properties, potentially improving selectivity in synthetic applications. Its hydrophobic nature makes it suitable for use in non-polar solvents or as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals or specialty chemicals. The compound's defined structure ensures consistent reactivity and purity, making it a reliable choice for research and industrial processes.
Cyclohexanebutanamine, δ,δ-dimethyl- structure
1306604-09-0 structure
Product name:Cyclohexanebutanamine, δ,δ-dimethyl-
CAS No:1306604-09-0
MF:C12H25N
MW:183.333603620529
CID:5178347

Cyclohexanebutanamine, δ,δ-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-cyclohexyl-4-methylpentan-1-amine
    • Cyclohexanebutanamine, delta,delta-dimethyl-
    • Cyclohexanebutanamine, δ,δ-dimethyl-
    • Inchi: 1S/C12H25N/c1-12(2,9-6-10-13)11-7-4-3-5-8-11/h11H,3-10,13H2,1-2H3
    • InChI Key: VXZUFDZEHJKZJF-UHFFFAOYSA-N
    • SMILES: NCCCC(C)(C)C1CCCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 134
  • Topological Polar Surface Area: 26
  • XLogP3: 3.9

Cyclohexanebutanamine, δ,δ-dimethyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-78063-5.0g
4-cyclohexyl-4-methylpentan-1-amine
1306604-09-0
5.0g
$2110.0 2023-02-12
Enamine
EN300-78063-2.5g
4-cyclohexyl-4-methylpentan-1-amine
1306604-09-0
2.5g
$1428.0 2023-02-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1343678-250mg
4-Cyclohexyl-4-methylpentan-1-amine
1306604-09-0 95%
250mg
¥14472.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1343678-100mg
4-Cyclohexyl-4-methylpentan-1-amine
1306604-09-0 95%
100mg
¥13824.00 2024-08-09
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01049462-1g
4-Cyclohexyl-4-methylpentan-1-amine
1306604-09-0 95%
1g
¥3031.0 2023-04-03
Enamine
EN300-78063-0.05g
4-cyclohexyl-4-methylpentan-1-amine
1306604-09-0
0.05g
$612.0 2023-02-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1343678-500mg
4-Cyclohexyl-4-methylpentan-1-amine
1306604-09-0 95%
500mg
¥17609.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1343678-2.5g
4-Cyclohexyl-4-methylpentan-1-amine
1306604-09-0 95%
2.5g
¥35985.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1343678-1g
4-Cyclohexyl-4-methylpentan-1-amine
1306604-09-0 95%
1g
¥19623.00 2024-08-09
Enamine
EN300-78063-0.1g
4-cyclohexyl-4-methylpentan-1-amine
1306604-09-0
0.1g
$640.0 2023-02-12

Additional information on Cyclohexanebutanamine, δ,δ-dimethyl-

Cyclohexanebutanamine, δ,δ-dimethyl-: An Overview of a Versatile Compound (CAS No. 1306604-09-0)

Cyclohexanebutanamine, δ,δ-dimethyl- (CAS No. 1306604-09-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclohexane ring and a butanamine chain with two methyl groups at the δ position, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of Cyclohexanebutanamine, δ,δ-dimethyl- is C12H25N, and its molecular weight is approximately 187.33 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the alkylation of cyclohexane followed by the introduction of the butanamine chain and subsequent methylation at the δ position. The resulting product exhibits excellent stability under a wide range of conditions, making it suitable for various industrial and research applications.

In the pharmaceutical industry, Cyclohexanebutanamine, δ,δ-dimethyl- has shown promise as a key intermediate in the development of novel drugs. Recent studies have explored its potential as a building block for compounds with therapeutic properties. For example, researchers at the University of California, Los Angeles (UCLA) have reported that derivatives of this compound exhibit potent anti-inflammatory and analgesic effects in preclinical models. These findings suggest that Cyclohexanebutanamine, δ,δ-dimethyl- could play a crucial role in the development of new treatments for conditions such as arthritis and chronic pain.

Beyond its pharmaceutical applications, Cyclohexanebutanamine, δ,δ-dimethyl- has also found use in materials science. Its unique chemical structure makes it an excellent candidate for the synthesis of advanced polymers and coatings. A study published in the Journal of Polymer Science demonstrated that incorporating Cyclohexanebutanamine, δ,δ-dimethyl- into polymer matrices can significantly enhance their mechanical properties and thermal stability. This makes it particularly useful in applications requiring high performance and durability, such as automotive components and aerospace materials.

In addition to its practical applications, Cyclohexanebutanamine, δ,δ-dimethyl- has also been studied for its fundamental chemical properties. Researchers at the Massachusetts Institute of Technology (MIT) have investigated its reactivity and stability under various conditions. Their findings have provided valuable insights into the behavior of similar compounds and have contributed to the development of new synthetic methods. For instance, a recent paper in Organic Letters described a novel catalytic method for the selective methylation of cyclohexane derivatives using Cyclohexanebutanamine, δ,δ-dimethyl- as a model compound.

The environmental impact of Cyclohexanebutanamine, δ,δ-dimethyl- is another area of active research. Studies have shown that this compound can be synthesized using environmentally friendly methods that minimize waste and reduce energy consumption. A team at Stanford University has developed a green synthesis route that uses renewable feedstocks and avoids the use of hazardous solvents. This approach not only aligns with sustainability goals but also makes the production process more cost-effective.

In conclusion, Cyclohexanebutanamine, δ,δ-dimethyl- (CAS No. 1306604-09-0) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses and improve synthetic methods, this compound is likely to play an increasingly important role in various industries.

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